![molecular formula C7H9BClNO2 B571048 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol hydrochloride CAS No. 117098-93-8](/img/structure/B571048.png)
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol hydrochloride
Overview
Description
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol, also known as 5-Aminoboronphthalide, is a chemical compound used as a reactant in the preparation of 2,1-benzoxaborole peptide isoquinoline derivatives as HCV NS3 protease inhibitors .
Synthesis Analysis
The synthesis of N-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)(hetero)aryl-2-carboxamides involves the acylation of 6-aminobenzo[c][1,2]oxaborol-1(3H)-ol with various activated (hetero)arylcarboxylic acids .Molecular Structure Analysis
The molecular formula of 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol hydrochloride is C7H9BClNO2 . The IUPAC name is 1-hydroxy-3H-2,1-benzoxaborol-6-amine;hydrochloride . The canonical SMILES representation is B1(C2=C(CO1)C=CC(=C2)N)O.Cl .Chemical Reactions Analysis
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol is used as a reactant in the synthesis of nanocarrier for chemomechanically driven guest delivery fueled by intracellular ATP . It is also used in the preparation of N-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-6-yl)(hetero)aryl-2-carboxamides .Physical And Chemical Properties Analysis
The melting point of 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol is 148°C . The molecular weight of the hydrochloride form is 185.42 g/mol .Scientific Research Applications
Antimicrobial Agents : It's used in the synthesis of new compounds with potential as antimicrobial agents, particularly against mycobacteria. Compounds derived from 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol have shown inhibitory effects against multidrug-resistant mycobacterial strains, indicating their potential in antimycobacterial research (Šlechta et al., 2023).
Antitumor Activity : This compound is involved in the synthesis of novel derivatives that exhibit antitumor activities. Research has shown that derivatives of 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol are effective against various malignant human cell lines, including cervical, breast, colon, and laryngeal carcinomas (Stojković et al., 2006).
Treatment for African Trypanosomiasis : Novel boron-containing molecules derived from 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol, such as AN3520 and SCYX-6759, have been discovered as potent compounds against Trypanosoma brucei, responsible for human African trypanosomiasis. These compounds have shown promising results in both early and late-stage infections in murine models, suggesting their potential as orally administered treatments for this disease (Nare et al., 2010).
Skin Inflammation Treatment : Benzoxaborole phosphodiesterase (PDE)-4 inhibitors, which are derived from compounds like 6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol, have been characterized for the treatment of skin diseases such as psoriasis and atopic dermatitis. These inhibitors show potential benefits and safety profiles, making them suitable for topical application in treating these skin conditions (Dong et al., 2016).
Safety and Hazards
6-Aminobenzo[c][1,2]oxaborol-1(3H)-ol hydrochloride may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves, clothing, eye protection, and face protection .
Properties
IUPAC Name |
1-hydroxy-3H-2,1-benzoxaborol-6-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BNO2.ClH/c9-6-2-1-5-4-11-8(10)7(5)3-6;/h1-3,10H,4,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDCBDYGPSUVCOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(C2=C(CO1)C=CC(=C2)N)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50656955 |
Source
|
| Record name | 6-Amino-2,1-benzoxaborol-1(3H)-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50656955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.42 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
117098-93-8 |
Source
|
| Record name | 6-Amino-2,1-benzoxaborol-1(3H)-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50656955 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (5-Amino-2-hydroxymethylphenyl)boronicacid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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